Cas no 1805613-92-6 (Ethyl 5-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylate)

• Product Name: Ethyl 5-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylate
• CAS No: 1805613-92-6
• MF: C₁₀H₁₁F₂IN₂O₂
• MW: 356.107821702957
• CID: 4804209
• Update Time: 2025-06-12

Ethyl 5-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylate

• Inchi： 1S/C10H11F2IN2O2/c1-2-17-10(16)7-6(8(11)12)5(3-14)4-15-9(7)13/h4,8H,2-3,14H2,1H3
• InChI Key： MUUJVQHDZNVECP-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OCC)C(C(F)F)=C(C=N1)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 1.2
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 5-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylate

Comprehensive Overview of Ethyl 5-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylate (CAS No. 1805613-92-6)

In the realm of pharmaceutical intermediates and specialty chemicals, Ethyl 5-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylate (CAS No. 1805613-92-6) stands out as a compound of significant interest. This molecule, characterized by its unique pyridine backbone and functional groups, has garnered attention for its potential applications in drug discovery and material science. Researchers and industry professionals are increasingly exploring its properties, driven by the demand for novel building blocks in medicinal chemistry.

The structural complexity of Ethyl 5-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylate makes it a valuable candidate for synthesizing targeted therapeutics. Its difluoromethyl and iodo substituents enhance its reactivity, enabling precise modifications in synthetic pathways. This aligns with current trends in precision medicine, where tailored molecular designs are crucial for developing next-generation treatments. The compound's aminomethyl group further expands its utility, offering a handle for conjugation or further derivatization.

From an industrial perspective, the synthesis and scalability of CAS No. 1805613-92-6 are topics of active discussion. Innovations in green chemistry and catalytic processes have been applied to optimize its production, addressing environmental concerns while maintaining cost efficiency. This resonates with the growing emphasis on sustainable practices in chemical manufacturing, a key focus area for stakeholders across academia and industry.

The versatility of Ethyl 5-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylate extends to its role in agrochemical research. Its structural motifs are being investigated for their potential to enhance crop protection agents, reflecting the intersection of chemistry and agriculture in addressing global food security challenges. Such applications highlight the compound's relevance beyond pharmaceuticals, underscoring its multidisciplinary appeal.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry, ensuring high purity and consistency—a critical factor for regulatory compliance in drug development. The integration of AI-driven predictive modeling in its study has also accelerated property optimization, showcasing how digital tools are transforming traditional chemical research.

In summary, Ethyl 5-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylate exemplifies the synergy between molecular innovation and practical applications. Its multifaceted utility, combined with evolving synthetic methodologies, positions it as a compound of enduring significance in scientific and industrial landscapes.